5-[Bis(methyloxy)methyl]-3-bromo-2-methylpyridine

• Molecular Formula: C9H12BrNO2
• Molecular Weight: 246.10 g/mol
• IUPAC Name: 3-bromo-5-(dimethoxymethyl)-2-methylpyridine
• InChI: InChI=1S/C9H12BrNO2/c1-6-8(10)4-7(5-11-6)9(12-2)13-3/h4-5,9H,1-3H3
• InChI Key: JQRMDKQUMQGSNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)C(OC)OC)Br

Description

5-[Bis(methyloxy)methyl]-3-bromo-2-methylpyridine is a useful research compound. Its molecular formula is C9H12BrNO2 and its molecular weight is 246.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a sealed tube charged with a solution of 5-bromo-6-methyl-3-pyridinecarbaldehyde (for a synthesis see PB62797 Intermediate 69) (191 mg, 0.955 mmol) in MeOH (15 ml) was added trimethyl orthoformate (1.045 ml, 9.55 mmol) and HCl (4M solution in 1,4-dioxane, 0.573 ml, 2.292 mmol). The reaction mixture was stirred at 70° C. for 2 h 30 min. The solution was concentrated under vacuum and the residue was diluted with saturated NaHCO3 and EtOAc. The organic phase was extracted, dried over anhydrous Na2SO4 and concentrated under reduced pressure to give a pale oil. The crude was purified by flash chromatography using a 5 g Merck silica gel cartridge, and EtOAc/Hexane 1/9 as eluent to give 5-[bis(methyloxy)methyl]-3-bromo-2-methylpyridine (129.5 mg, 52%) as a yellow oil pure enough to be used in the next step.